Cas no 1352490-32-4 (6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine)

• Product Name: 6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine
• CAS No: 1352490-32-4
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 5217791
• Update Time: 2025-10-29

6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine
• Pyridine, 6-chloro-3-(1-ethyl-2-pyrrolidinyl)-2-methyl-

• Inchi： 1S/C12H17ClN2/c1-3-15-8-4-5-11(15)10-6-7-12(13)14-9(10)2/h6-7,11H,3-5,8H2,1-2H3
• InChI Key： RFAPHTMPGNUDSK-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=CC=C1C1CCCN1CC

Additional information on 6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine

Professional Introduction to 6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine (CAS No. 1352490-32-4)

6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine, with the CAS number 1352490-32-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chloro group, an ethyl-pyrrolidinyl moiety, and a methyl-substituted pyridine ring makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The compound's structure is characterized by a pyridine core, which is a common feature in many bioactive molecules. The pyridine ring in 6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine is further functionalized with a chloro substituent at the 6-position and a methyl group at the 2-position. Additionally, the 3-position of the pyridine ring is linked to a 1-ethyl-pyrrolidin-2-yl group, which introduces a nitrogen-rich heterocyclic structure. This particular arrangement of functional groups enhances the compound's potential for interaction with biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and cardiovascular functions. The ethyl-pyrrolidinyl group in 6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine suggests potential activity in these areas. Pyrrolidine derivatives have been extensively studied for their role in enhancing central nervous system (CNS) activity, including their effects on neurotransmitter systems such as serotonin and dopamine. The incorporation of this moiety into the molecular framework may contribute to the compound's pharmacological profile.

The chloro substituent at the 6-position of the pyridine ring is another key feature that influences the compound's reactivity and biological activity. Chloro groups are often used in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. In addition, they can serve as handles for further chemical modifications, allowing for the synthesis of analogues with tailored properties.

Recent research has highlighted the importance of multitargeted drug design in addressing complex diseases. The structural features of 6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine make it a promising candidate for multitarget engagement. For instance, studies have shown that pyridine derivatives can interact with both receptor and enzyme targets, providing a rationale for their use in combination therapy approaches.

The synthesis of 6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the chloro group typically involves halogenation reactions, while the attachment of the ethyl-pyrrolidinyl moiety may involve nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to achieve these transformations efficiently.

In terms of pharmacokinetic properties, 6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine exhibits promising characteristics that make it suitable for further development. Preliminary studies indicate good solubility in both water and organic solvents, which is crucial for formulation development. Additionally, preliminary metabolic stability studies suggest that the compound may exhibit favorable pharmacokinetic profiles in vivo.

The potential therapeutic applications of 6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine are broad and include treatments for neurological disorders, cardiovascular diseases, and inflammatory conditions. The compound's ability to modulate multiple biological pathways makes it an attractive candidate for further investigation. Researchers are exploring its potential as a lead compound for drug discovery programs targeting these diseases.

In conclusion, 6-Chloro-3-(1-ethyl-pyrrolidin-2-yl)-2-methyl-pyridine (CAS No. 1352490-32) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and favorable pharmacokinetic properties make it a valuable scaffold for drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in addressing unmet medical needs.